Cas no 77326-60-4 (Acetamide,N-(2-cyano-3-nitrophenyl)-)

• Product Name: Acetamide,N-(2-cyano-3-nitrophenyl)-
• CAS No: 77326-60-4
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 549482
• PubChem ID: 12715785
• Update Time: 2025-04-19

Acetamide,N-(2-cyano-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2-cyano-3-nitrophenyl)-
• N-(2-CYANO-3-NITROPHENYL)ACETAMIDE
• 2-acetamido-6-nitrobenzonitrile
• Acetamide,N-(2-cyano-3-nitrophenyl)
• CTK5E4275
• N-(2-cyano-3-nitro-phenyl)acetamide
• SCHEMBL6826636
• AB43896
• DTXSID40507806
• 77326-60-4

• Inchi： 1S/C9H7N3O3/c1-6(13)11-8-3-2-4-9(12(14)15)7(8)5-10/h2-4H,1H3,(H,11,13)
• InChI Key： NXJRWCOJJBCFSL-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC=C(C=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.04900
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• PSA: 98.71000
• LogP: 2.02108